Cas no 2229279-91-6 (tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate
• CAS No: 2229279-91-6
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5963762
• PubChem ID: 165657505
• Update Time: 2025-05-23

tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate
• 2229279-91-6
• tert-butyl N-{2-[(3-hydroxypyrrolidin-3-yl)methyl]-5-methoxyphenyl}carbamate
• EN300-1891035

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(20)19-14-9-13(22-4)6-5-12(14)10-17(21)7-8-18-11-17/h5-6,9,18,21H,7-8,10-11H2,1-4H3,(H,19,20)
• InChI Key： ZDKUZPUHLCSPOD-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2NC(=O)OC(C)(C)C)OC)CNCC1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate (CAS No. 2229279-91-6)

The compound tert-butyl N-{2-(3-hydroxypyrrolidin-3-yl)methyl-5-methoxyphenyl}carbamate (CAS No. 2229279-91-6) represents a structurally intricate molecule with significant potential in pharmaceutical and chemical research. Its complex architecture, featuring a pyrrolidinone ring, hydroxy-substituted heterocycle, and methoxyphenolic carbamate moiety, positions it as a valuable scaffold for drug discovery and functional material development. Recent advancements in synthetic methodologies and computational modeling have further enhanced the understanding of its reactivity and biological interactions, making it a focal point in modern medicinal chemistry.

Central to the compound's design is the 3-hydroxypyrrolidin-3-ylmethyl substituent, which introduces a polar hydroxymethyl group adjacent to the nitrogen atom of the pyrrolidine ring. This structural feature not only contributes to hydrogen bonding capabilities but also modulates lipophilicity, critical for optimizing drug-like properties such as solubility and membrane permeability. The integration of a 5-methoxyphenol group into the aromatic system further diversifies its electronic and steric profile, enabling tailored interactions with target proteins or enzymes.

The carbamate linkage in this molecule plays a pivotal role in its chemical stability and reactivity. Carbamates are widely employed in pharmaceuticals due to their ability to act as prodrugs or reversible enzyme inhibitors. In the context of tert-butyl N-{...}carbamate, the tert-butyl ester functionality serves as a protecting group for the amino functionality, allowing controlled release under specific pH or enzymatic conditions. This characteristic is particularly advantageous in designing targeted drug delivery systems or modulating pharmacokinetic profiles.

Recent studies have highlighted the application of similar scaffolds in modulating key biological pathways. For instance, compounds bearing pyrrolidinone derivatives have demonstrated activity against kinases, GPCRs, and ion channels—targets implicated in diseases ranging from cancer to neurodegenerative disorders. The hydroxy-substituted pyrrolidine core may mimic natural substrates or allosteric effectors, enhancing binding affinity through hydrogen bonding or electrostatic interactions.

In terms of synthetic accessibility, the compound can be constructed via stepwise strategies involving nucleophilic substitution at aromatic rings and ring-forming reactions for the pyrrolidine moiety. Modern techniques such as microwave-assisted synthesis or flow chemistry have streamlined these processes, improving yield and purity while reducing environmental impact—a critical consideration for sustainable pharmaceutical manufacturing.

The methoxyphenolic segment (4-methoxybenzene) introduces redox-active properties, potentially enabling applications beyond traditional therapeutics. For example, compounds with similar methoxy-substituted phenols have been explored for their antioxidant activity or as components in optoelectronic materials due to their tunable absorption spectra.

Computational studies using molecular dynamics simulations have provided insights into the conformational flexibility of this molecule. The presence of multiple rotatable bonds around the pyrrolidine-carbamate linkage allows for dynamic sampling of bioactive conformations, which is essential for high-affinity binding to protein targets. These findings align with recent trends emphasizing structure-based drug design (SBDD) approaches to accelerate lead optimization.

From an industrial perspective, the compound's modular structure offers opportunities for derivatization at various positions—such as modifying the tert-butyl ester into other protecting groups or introducing additional substituents on the phenolic ring—to fine-tune physicochemical properties. Such versatility is invaluable during preclinical development stages where balancing potency with safety is paramount.

In summary, tert-butyl N-{...}carbamate (CAS No. 2229279-91-6) exemplifies how strategic molecular design can address complex therapeutic challenges while leveraging advances in synthetic chemistry and computational biology. Its unique combination of structural elements ensures continued relevance across diverse research domains.